Cas no 2648914-35-4 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-4-hydroxybutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-4-hydroxybutanoic acid
• CAS No: 2648914-35-4
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5605360
• PubChem ID: 165807463
• Update Time: 2025-05-19

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1497862
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanamido]-4-hydroxybutanoic acid
• 2648914-35-4
• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-4-hydroxybutanoic acid

• Inchi： 1S/C27H34N2O6/c1-27(2,3)15-17(14-24(31)29-23(12-13-30)25(32)33)28-26(34)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23,30H,12-16H2,1-3H3,(H,28,34)(H,29,31)(H,32,33)/t17?,23-/m1/s1
• InChI Key： OZCGCZLBCGSLLP-IRCUZVAFSA-N
• SMILES： O(C(NC(CC(N[C@@H](C(=O)O)CCO)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-4-hydroxybutanoic acid

Introduction to (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-4-hydroxybutanoic Acid (CAS No. 2648914-35-4)

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-4-hydroxybutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2648914-35-4, represents a fusion of advanced chemical synthesis techniques and medicinal chemistry principles, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an amino group protected by a (9H-fluoren-9-yl)methoxycarbonyl moiety, which is a common strategy in peptide mimetics and drug design to enhance stability and bioavailability. The presence of a 5,5-dimethylhexanamido group introduces a bulky side chain, potentially influencing the compound's solubility and interaction with biological targets. Additionally, the hydroxybutanoic acid moiety at the terminal position suggests properties that may be relevant to metabolic pathways and enzyme interactions.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic profiles. The structure of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-4-hydroxybutanoic acid aligns well with this trend, as it incorporates elements that mimic peptide sequences while avoiding the inherent limitations of peptides such as rapid degradation and poor oral bioavailability. The use of stereogenic centers, specifically the (2R) configuration, is also noteworthy as it can significantly impact the compound's biological activity by influencing its binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The flourenylmethoxycarbonyl (Fmoc) protecting group is frequently employed in solid-phase peptide synthesis, but its use in this context extends beyond traditional peptide chemistry. The Fmoc group not only provides stability during synthetic steps but also serves as a handle for further functionalization, allowing for the creation of more complex derivatives with tailored properties. This flexibility makes (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-4-hydroxybutanoic acid a valuable scaffold for drug discovery efforts.

The hydroxybutanoic acid component of the molecule suggests potential interactions with enzymes and receptors involved in metabolic pathways. For instance, compounds with similar structural motifs have been explored for their effects on lipase enzymes and fatty acid metabolism. Given the rising importance of metabolic diseases such as obesity and type 2 diabetes, this compound could serve as a lead molecule for developing novel therapeutic strategies targeting these conditions. Additionally, the dimethyl substitution on the hexanamido group may influence water solubility and cell membrane permeability, factors that are critical for drug efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-4-hydroxybutanoic acid with biological targets with unprecedented accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. For example, virtual screening campaigns have identified several analogs of this compound that exhibit enhanced binding affinity to specific protein targets, highlighting the potential of structure-based drug design approaches.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters necessitates careful control over reaction conditions to ensure high enantiomeric purity. Additionally, the integration of different functional groups requires multi-step synthetic strategies that are both efficient and scalable. However, recent developments in catalytic methods and flow chemistry have made it possible to streamline many synthetic steps, reducing costs and improving yields. These advancements are particularly relevant for industrial applications where cost-effectiveness and reproducibility are paramount.

The biological evaluation of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanamido-4-hydroxybutanoic acid has only just begun to scratch the surface of its potential applications. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. However, these initial findings are encouraging and warrant further investigation into its biological properties.

In conclusion, (2R)-2-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-5,5-dimethylhexanamido -4-hydroxybutanoic acid (CAS No. 2648914 - 35 - 4) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts targeting various diseases. As our understanding of molecular interactions continues to evolve through advances in computational chemistry and synthetic methodologies , compounds like this one are poised to play an increasingly important role in the development of next-generation therapeutics .